Cas no 418778-25-3 (N-(2,4,5-Trimethoxybenzyl)cycloheptanamine)

• Product Name: N-(2,4,5-Trimethoxybenzyl)cycloheptanamine
• CAS No: 418778-25-3
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 1085581
• PubChem ID: 787242
• Update Time: 2025-05-20

N-(2,4,5-Trimethoxybenzyl)cycloheptanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,4,5-Trimethoxybenzyl)cycloheptanamine
• N-(2,4,5-trimethoxybenzyl)cycloheptanamine(SALTDATA: HBr)
• N-[(2,4,5-trimethoxyphenyl)methyl]cycloheptanamine
• HMS2439K17
• DTXSID30354942
• Oprea1_023529
• N-cycloheptyl-N-(2,4,5-trimethoxybenzyl)amine
• DB-188252
• CHEMBL1490988
• SMR000069814
• Oprea1_579817
• cid_787242
• AT-057/42888424
• 418778-25-3
• MLS000061049
• BDBM30923
• CHEMBRDG-BB 5545416
• cycloheptyl-(2,4,5-trimethoxybenzyl)amine
• AKOS000554094
• STK128638

• Inchi： 1S/C17H27NO3/c1-19-15-11-17(21-3)16(20-2)10-13(15)12-18-14-8-6-4-5-7-9-14/h10-11,14,18H,4-9,12H2,1-3H3
• InChI Key： XMPQULBLBNXUGO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1CNC1CCCCCC1)OC)OC

Computed Properties

• Exact Mass: 293.19900
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• PSA: 39.72000
• LogP: 3.91570

Additional information on N-(2,4,5-Trimethoxybenzyl)cycloheptanamine

N-(2,4,5-Trimethoxybenzyl)cycloheptanamine: A Comprehensive Overview

The compound N-(2,4,5-Trimethoxybenzyl)cycloheptanamine, identified by the CAS number 418778-25-3, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of cycloheptanamine, which is a seven-membered cyclic amine, and it is substituted with a 2,4,5-trimethoxybenzyl group. The presence of multiple methoxy groups on the benzene ring introduces unique electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of N-(2,4,5-Trimethoxybenzyl)cycloheptanamine in the development of novel therapeutic agents. The compound has shown promising results in preliminary pharmacological assays, particularly in its ability to modulate key enzymes and receptors involved in various disease pathways. For instance, research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are critical targets in cancer therapy. This finding underscores the potential of N-(2,4,5-Trimethoxybenzyl)cycloheptanamine as a lead compound for drug discovery.

The synthesis of N-(2,4,5-Trimethoxybenzyl)cycloheptanamine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The key steps include the preparation of the 2,4,5-trimethoxybenzyl chloride intermediate and its subsequent coupling with cycloheptanamine via nucleophilic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound, which is crucial for studying its stereochemical properties and biological activity.

In terms of physical properties, N-(2,4,5-Trimethoxybenzyl)cycloheptanamine is a crystalline solid with a melting point of approximately 160°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's molecular weight is around 367 g/mol, and its molecular formula is C₁₉H₃₁NO₃.

The structural features of N-(2,4,5-Trimethoxybenzyl)cycloheptanamine contribute to its unique reactivity and biological profile. The cycloheptane ring provides rigidity to the molecule while allowing for conformational flexibility at specific positions. The 2,4,5-trimethoxy substitution pattern on the benzene ring not only enhances the molecule's stability but also imparts electron-donating properties that can influence its interaction with biological targets.

From an applications perspective, N-(2,4,5-Trimethoxybenzyl)cycloheptanamine has garnered attention in the field of medicinal chemistry due to its potential as a building block for more complex molecules. Researchers have explored its use as a precursor for constructing bioactive compounds with improved pharmacokinetic profiles. Additionally, the compound has been employed in studies investigating the relationship between molecular structure and biological activity.

In conclusion, N-(2,4,5-Trimethoxybenzyl)cycloheptanamine, CAS No. 418778-25-3, represents a valuable addition to the arsenal of chemical entities being studied for their therapeutic potential. With ongoing research uncovering new insights into its properties and applications, this compound continues to be a subject of interest for scientists across diverse disciplines.